Ophiobolane sesterterpenoids are a class of secondary metabolites produced by various fungi, particularly those belonging to the genus *Penicillium*. These compounds exhibit a diverse range of biological activities and structural complexity. Structurally, ophiobolanes feature a bicyclic ring system consisting of six rings, including five fused cyclohexane or heterocyclic rings, along with additional functional groups such as hydroxyls, aldehydes, and carboxylic acids. Their biosynthesis involves complex enzymatic pathways that are still under investigation. These sesterterpenoids have garnered significant interest due to their potential in pharmaceutical applications, including antifungal, antibacterial, cytotoxic, and antioxidant activities. Research has shown that certain ophiobolanes can interfere with fungal cell wall synthesis or disrupt intracellular processes, making them promising candidates for the development of new therapeutic agents. Further studies are required to elucidate their mechanisms of action and explore their full potential in various fields, from medicine to agriculture.